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For Immediate Release

Wallingford, CT – November 19, 2025 – Bristol Myers Squibb today released detailed

Application Notes and Protocols outlining advanced techniques for assessing target

engagement of BMS-986169, a potent and selective negative allosteric modulator (NAM) of the

GluN2B subunit of the N-methyl-D-aspartate (NMDA) receptor. This document provides

researchers, scientists, and drug development professionals with the necessary tools to

accurately quantify the interaction of this compound with its intended target, a critical step in

understanding its therapeutic potential for neurological disorders.

BMS-986169 has demonstrated high binding affinity for the GluN2B allosteric site and selective

inhibition of GluN2B receptor function.[1][2][3] The following protocols and application notes are

designed to facilitate further research and development in this promising area.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of BMS-986169, providing a

clear reference for its potency and selectivity.
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Parameter Value Species/System Reference

Binding Affinity (Ki) 4.0 nM Rat Brain [3][4]

4.03 - 6.3 nM Human (recombinant) [2][5]

Functional Inhibition

(IC50)
24 nM

Cells (expressing

human GluN2B)
[1][2][3]

24.1 nM

Xenopus oocytes

(expressing human

NMDA receptor

subtypes)

[5]

hERG Inhibition

(IC50)
> 7.8 µM - 28.4 µM In vitro [2][4][5]

Ex Vivo GluN2B

Receptor Occupancy

73% - 95% (at 1.0 - 3

mg/kg, i.v.)
Rodents [4]

Signaling Pathway and Experimental Workflow
To elucidate the mechanism of action of BMS-986169, it is crucial to understand the signaling

pathway it modulates and the workflows of the key experimental techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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